8-methoxy-3-methyl-1-phenyl-1H,4H-chromeno[4,3-c]pyrazol-4-one

• IUPAC Name: 8-methoxy-3-methyl-1-phenylchromeno[4,3-c]pyrazol-4-one
• InChI: InChI=1S/C18H14N2O3/c1-11-16-17(20(19-11)12-6-4-3-5-7-12)14-10-13(22-2)8-9-15(14)23-18(16)21/h3-10H,1-2H3
• InChI Key: PUUHURQVIRZJNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)OC3=C2C=C(C=C3)OC)C4=CC=CC=C4
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the oxidative cyclization of the corresponding 1-phenylhydrazono chromen-2-ones with copper acetate as a catalyst. The yield of the compound was reported to be 52%.

Molecular Structure Analysis

The molecular structure of this compound has been established by X-ray diffraction. The 1-phenyl ring is almost perpendicularly positioned to the chromene-pyrazole ring system. This conformation is in agreement with the anisotropic NMR shielding effect exerted by the phenyl ring over H-9 in solution.

Physical And Chemical Properties Analysis

The compound is a white powder with a melting point of 232–234 °C. Its IR spectrum shows peaks at 1734 (OC=O), 1238, and 1203 (C-O) cm−1.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature. As it is not intended for human or veterinary use, it should be handled with appropriate safety measures in a research setting.

Future Directions

The future directions for research on this compound could involve exploring its potential biological and pharmaceutical activities, given that pyrazole derivatives are known to possess such activities. Further studies could also investigate its chemical reactions and mechanism of action in more detail.